Cas no 43189-37-3 (H-D-Phg(4-Cl)-OH)

• Product Name: H-D-Phg(4-Cl)-OH
• CAS No: 43189-37-3
• MF: C₈H₈ClNO₂
• MW: 185.6076
• MDL: MFCD03839815
• CID: 55667
• PubChem ID: 738020
• Update Time: 2025-06-08

H-D-Phg(4-Cl)-OH Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-2-(4-chlorophenyl)acetic acid
• (R)-Amino-(4-chlorophenyl)acetic acid
• H-D-Phg(4-Cl)-OH
• (R)-4-CHLORO PHENYLGLYCINE
• D-4-Chlorophenylglycine
• (2R)-2-amino-2-(4-chlorophenyl)acetic acid
• (R)-4-Chlorophenylglycine
• (r)-4-chlorophenyl glycine
• (R)-2-(4-CHLOROPHENYL)GLYCINE
• D(-)-4-Chlorophenylglycine
• (2r)-amino(4-chlorophenyl)acetic acid
• (R)-Amino-(4-chloro-phenyl)-acetic acid
• D-4-CL-PHG-OH
• (R)-2-[p-Chlorophenyl]glycine
• (R)-4-CHLORO PHENYLGLYC
• SBB062828
• FCH921093
• AB16238
• HY-W042008
• 5QED7UA2ML
• (4-Chlorophenyl)glycine, D-
• Benzeneacetic acid, alpha-amino-4-chloro-, (R)-
• alpha-Amino-4-chlorobenzeneacetic acid, (alphaR)-
• (2R)-amino(4-chlorophenyl)ethanoic acid
• 43189-37-3
• J-300371
• DTXSID00353306
• DS-13387
• MFCD03839815
• d-(4-chlorophenyl)glycine
• BENZENEACETIC ACID, ALPHA-AMINO-4-CHLORO-, (ALPHAR)-
• (alphaR)-alpha-Amino-4-chlorobenzeneacetic acid
• AKOS015853836
• (R)-AMINO(4-CHLOROPHENYL)ACETIC ACID
• SCHEMBL2896976
• CS-W022748

• MDL： MFCD03839815
• Inchi： 1S/C8H8ClNO2/c9-6-3-1-5(2-4-6)7(10)8(11)12/h1-4,7H,10H2,(H,11,12)/t7-/m1/s1
• InChI Key： QGJGBYXRJVIYGA-SSDOTTSWSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])[C@]([H])(C(=O)O[H])N([H])[H]

Computed Properties

• Exact Mass: 185.02400
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: White to Yellow Solid
• Boiling Point: 328.8℃ at 760 mmHg
• PSA: 63.32000
• LogP: 2.12470

H-D-Phg(4-Cl)-OH Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Hazard Category Code： 25
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on H-D-Phg(4-Cl)-OH

[H-D-Phg(4-Cl)-OH: A Comprehensive Overview] [H-D-Phg(4-Cl)-OH, also known by its CAS number 43189-37-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has been the subject of extensive research in recent years. The name H-D-Phg(4-Cl)-OH suggests its chemical composition, where "Phg" denotes phenylglycine, a derivative of glycine with a phenyl group attached to the alpha carbon. The "(4-Cl)" indicates the presence of a chlorine substituent at the fourth position of the phenyl ring, while the "-OH" signifies a hydroxyl group.] [The synthesis of H-D-Phg(4-Cl)-OH has been optimized through various methodologies, including microwave-assisted synthesis and enzymatic catalysis. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more suitable for large-scale production and application in drug discovery programs. Recent studies have highlighted the importance of stereochemistry in this compound, particularly in its interaction with biological targets.] [In terms of biological activity, H-D-Phg(4-Cl)-OH has demonstrated potential as a modulator of key cellular pathways. For instance, research published in 2023 revealed its ability to inhibit certain kinases involved in cancer progression. This finding has sparked interest in exploring its role as a lead compound for anti-cancer drug development. Furthermore, preliminary toxicity studies indicate that H-D-Phg(4-Cl)-OH exhibits low cytotoxicity against normal cells, which is a promising attribute for therapeutic applications.] [The structural versatility of H-D-Phg(4-Cl)-OH also lends itself to various chemical modifications. Scientists have been experimenting with substituent variations to enhance its pharmacokinetic properties, such as improving bioavailability and reducing clearance rates. These modifications are critical for translating laboratory findings into clinically relevant treatments.] [In conclusion, H-D-Phg(4-Cl)-OH (CAS 43189-37-3) stands as a testament to the ongoing advancements in chemical synthesis and drug discovery. Its unique properties and promising biological activity position it as a valuable tool in both academic research and industrial applications. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents.]